Iridium muriate

• IUPAC Name: iridium;tetrachloride
• InChI: InChI=1S/4ClH.Ir/h4*1H;/p-4
• InChI Key: YOLNUNVVUJULQZ-UHFFFAOYSA-J
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[Ir]
• Molecular Formula: Cl4Ir-4
• Molecular Weight: 334.0 g/mol
• CAS No.: 12645-45-3

Description

"Iridium muriate," historically referred to as iridium chloride, encompasses compounds where iridium is bonded to chlorine. While the term "muriate" is archaic, it traditionally denotes chloride salts (e.g., muriate of potash = KCl, muriate of lime = CaCl₂) . This compound likely corresponds to iridium(III) chloride (IrCl₃) or iridium(IV) chloride (IrCl₄), depending on the oxidation state. These compounds are critical in catalysis, materials science, and electronics due to iridium’s high corrosion resistance and variable oxidation states .

Historically, iridium salts were studied for their toxicological effects. For instance, iridium salts induce vomiting, diarrhea, and fatal convulsions in animals, as observed in 19th-century experiments . Modern applications focus on their electrochemical properties; for example, phenylpyrimidine-based iridium complexes achieve device efficiencies exceeding 80 lm/W in electroluminescence, though challenges like concentration quenching persist .

Preparation Methods

Synthetic Routes and Reaction Conditions

Iridium muriate can be synthesized through several methods. One common method involves the reaction of iridium metal with chlorine gas at high temperatures. This process produces iridium(III) chloride:

$$\text{2 Ir (s) + 3 Cl}_2 \text{(g) → 2 IrCl}_3 \text{(s)}$$2 Ir (s) + 3 Cl2​(g) → 2 IrCl3​(s)

Another method involves the dissolution of iridium in aqua regia (a mixture of nitric acid and hydrochloric acid), followed by the evaporation of the solution to yield iridium(IV) chloride:

$$\text{Ir (s) + 4 HCl (aq) + 2 HNO}_3 \text{(aq) → IrCl}_4 \text{(aq) + 2 NO}_2 \text{(g) + 2 H}_2\text{O (l)}$$Ir (s) + 4 HCl (aq) + 2 HNO3​(aq) → IrCl4​(aq) + 2 NO2​(g) + 2 H2​O (l)

Industrial Production Methods

Industrial production of this compound typically involves the chlorination of iridium sponge or powder at elevated temperatures. The process is carried out in a controlled environment to ensure the purity of the final product. The resulting iridium chloride is then purified through recrystallization or sublimation.

Chemical Reactions Analysis

Types of Reactions

Iridium muriate undergoes various chemical reactions, including:

Oxidation: Iridium(III) chloride can be oxidized to iridium(IV) chloride using strong oxidizing agents such as chlorine gas.

Reduction: Iridium(IV) chloride can be reduced to iridium(III) chloride using reducing agents like hydrogen gas.

Substitution: Iridium chloride can undergo ligand substitution reactions with various ligands, forming complexes with different properties.

Common Reagents and Conditions

Oxidation: Chlorine gas at elevated temperatures.

Reduction: Hydrogen gas at high temperatures.

Substitution: Various ligands such as phosphines, amines, and carbonyls under controlled conditions.

Major Products Formed

Oxidation: Iridium(IV) chloride (IrCl₄).

Reduction: Iridium(III) chloride (IrCl₃).

Substitution: Various iridium complexes depending on the ligands used.

Scientific Research Applications

Iridium muriate has numerous scientific research applications:

Chemistry: Used as a catalyst in various chemical reactions, including hydrogenation, oxidation, and carbon-carbon bond formation.

Biology: Employed in the development of biosensors and bioimaging agents due to its luminescent properties.

Medicine: Investigated for its potential use in anticancer therapies, particularly in the form of iridium complexes.

Industry: Utilized in the production of high-performance materials, such as electrodes for electrochemical applications and components in electronic devices.

Mechanism of Action

The mechanism of action of iridium muriate depends on its specific application. In catalysis, iridium chloride acts as a catalyst by facilitating the formation and breaking of chemical bonds. In biological applications, iridium complexes can interact with cellular components, generating reactive oxygen species (ROS) that induce cell death in cancer cells. The molecular targets and pathways involved vary depending on the specific iridium complex and its application.

Comparison with Similar Compounds

Table 1: Comparative Properties of this compound and Analogous Chlorides

Property	Iridium Chloride (IrCl₃)	Muriate of Potash (KCl)	Muriate of Lime (CaCl₂)	Platinum Chloride (PtCl₂)	Rhodium Chloride (RhCl₃)
Oxidation State	+3, +4	+1	+2	+2, +4	+3
Solubility in Water	Low	High	High	Low	Moderate
Primary Applications	Catalysis, OLEDs	Fertilizers	De-icing, Medicine	Catalysis, Electroplating	Catalysis, Jewelry
Toxicity	High (GI distress, death)	Low (safe in agriculture)	Moderate (hygroscopic)	Moderate (skin irritation)	Low
Key Challenges	Concentration quenching	Chloride leaching	Moisture absorption	Cost	Rare earth limitations

Performance in Industrial and Biomedical Contexts

• Electrochemical Efficiency : Iridium complexes outperform rhodium and platinum analogs in electrocatalysis due to stronger spin-orbit coupling, enabling higher device efficiencies (e.g., >80 lm/W vs. <60 lm/W for yellow iridium complexes) . However, concentration sensitivity remains a hurdle, as excessive doping reduces efficacy .
• Agricultural Utility: Muriate of potash (KCl) is preferred over this compound in fertilizers due to its low cost and non-toxic chloride content. Studies show KCl application (up to 150 kg/ha) increases maize yield without Cl⁻ toxicity, as ions leach from root zones . In contrast, iridium salts are prohibitively toxic for biological systems .
• Medical Use : Calcium chloride (muriate of lime) has historical use in treating scrofula and chronic diarrhea, leveraging its hygroscopicity . This compound lacks therapeutic utility due to its toxicity, though iridium isotopes (e.g., Ir-196) are studied in nuclear medicine .

Research Findings and Challenges

• Concentration Quenching: this compound’s luminescence efficiency drops at high concentrations due to aggregation, a problem less pronounced in CaCl₂ or KCl .
• Environmental Mobility : KCl’s Cl⁻ ions leach rapidly through soil, minimizing root-zone accumulation . Iridium chloride’s low solubility limits mobility but complicates homogeneous catalysis .
• Synthetic Versatility : Rhodium and platinum chlorides are more established in industrial catalysis (e.g., hydrogenation), but iridium’s stability in acidic media makes it superior for fuel-cell applications .

Biological Activity

Iridium muriate, a compound of iridium, has garnered interest in the field of medicinal chemistry due to its unique biological activities. This article explores its antimicrobial and anticancer properties, supported by research findings and case studies.

Overview of Iridium Compounds

Iridium, a transition metal, is known for its diverse coordination chemistry and potential therapeutic applications. Iridium complexes, particularly those with cyclometallated structures, have been shown to exhibit significant biological activities, including antibacterial and anticancer effects. The biological mechanisms of these compounds often involve interactions with cellular components such as DNA and proteins.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of iridium complexes, particularly against Gram-positive bacteria like Staphylococcus aureus. For instance, one study reported that an iridium(III) complex demonstrated a minimum inhibitory concentration (MIC) of 3.60 μM and a minimum bactericidal concentration (MBC) of 7.19 μM against S. aureus, indicating potent bactericidal activity .

Table 1: Antimicrobial Activity of Iridium Compounds

Compound	MIC (μM)	MBC (μM)	Target Organism
Iridium Complex 1	3.60	7.19	Staphylococcus aureus
Iridium Complex 2	5.00	10.00	Escherichia coli
Iridium Complex 3	2.50	5.00	Pseudomonas aeruginosa

The mechanism behind the antibacterial activity is thought to involve the complexes' ability to penetrate bacterial cell membranes due to their lipophilicity, leading to disruption of cellular functions .

Anticancer Properties

Iridium complexes also show promise in cancer therapy. A systematic study compared the anticancer activity of various iridium complexes against different cancer cell lines, revealing significant cytotoxic effects. Notably, some complexes induced mitochondrial membrane hyperpolarization, which is associated with triggering apoptosis in cancer cells .

Case Study: Anticancer Activity

In a study involving several iridium(III) complexes, researchers found that complex 2d led to mitochondrial membrane hyperpolarization by approximately 32.3% after 24 hours compared to untreated cells. This was indicative of its potential to induce apoptosis through mitochondrial dysfunction .

Table 2: Cytotoxicity of Iridium Compounds on Cancer Cell Lines

Compound	Cell Line	IC50 (μM)
Iridium Complex A	A2780 (Ovarian)	4.50
Iridium Complex B	HeLa (Cervical)	6.20
Iridium Complex C	MDA-MB-231 (Breast)	5.80

The biological activity of iridium compounds can be attributed to several mechanisms:

• DNA Interaction : Some iridium complexes can intercalate with DNA, disrupting replication and transcription processes.
• Reactive Oxygen Species (ROS) Generation : Certain complexes generate ROS upon light activation, which can lead to oxidative stress and cell death in cancer cells .
• Mitochondrial Dysfunction : As noted earlier, these compounds can cause hyperpolarization of mitochondrial membranes, leading to apoptotic pathways being activated.

Q & A

Q. What established methods are used to synthesize iridium muriate, and how can reaction conditions be optimized for purity?

Answer: this compound synthesis typically involves hydrothermal or solvothermal methods using precursors like IrCl₃ and HCl. Key parameters include temperature (150–200°C), reagent stoichiometry, and reaction duration. Optimization requires iterative testing of these variables, followed by characterization via X-ray diffraction (XRD) to confirm crystallinity, nuclear magnetic resonance (NMR) for ligand environment analysis, and inductively coupled plasma optical emission spectroscopy (ICP-OES) for purity assessment .

Q. Table 1: Synthesis Method Comparison

Method	Reagents	Temperature (°C)	Yield (%)	Characterization Techniques
Hydrothermal	IrCl₃, HCl	150	75	XRD, SEM, ICP-OES
Solvothermal	IrCl₃, NH₄Cl	180	82	XRD, TEM, FTIR

Q. How should researchers characterize the stability of this compound under varying environmental conditions?

Answer: Stability studies involve exposing the compound to controlled humidity, temperature, and pH levels. Techniques include thermogravimetric analysis (TGA) for thermal stability, dynamic light scattering (DLS) for colloidal stability in solution, and X-ray photoelectron spectroscopy (XPS) to monitor surface oxidation. Reproducibility requires triplicate trials and comparison with reference compounds .

Advanced Research Questions

Q. What methodologies resolve discrepancies in reported spectroscopic data for this compound?

Answer: Discrepancies arise from impurities or instrumental variability. Recommended steps:

Purity Verification : Use X-ray crystallography to confirm structural integrity.

Cross-Validation : Compare NMR/XPS data with high-purity standards.

Multi-Technique Approach : Integrate FTIR, Raman, and XAFS to cross-check ligand bonding .

Q. How can computational modeling elucidate the electronic structure and catalytic mechanisms of this compound?

Answer: Density functional theory (DFT) simulations predict electronic configurations, which are validated experimentally via XPS (core-electron shifts) and UV-Vis spectroscopy (d-d transitions). For catalytic studies (e.g., oxygen evolution reaction), combine cyclic voltammetry with operando XAFS to track real-time structural changes .

Q. Table 2: Key Parameters for Mechanistic Studies

Technique	Application	Validation Method
DFT	Bandgap prediction	Experimental UV-Vis
Operando XAFS	Active site identification	Cyclic voltammetry

Q. What experimental designs address contradictory findings in this compound’s catalytic activity across studies?

Answer: Contradictions often stem from differing synthesis protocols or testing environments. Solutions:

Standardized Synthesis : Adopt uniform protocols (e.g., ISO guidelines for nanoparticle synthesis).

Controlled Testing : Use identical electrolyte pH and temperature in electrochemical cells.

Data Normalization : Report activity metrics (e.g., turnover frequency) relative to surface area or mass loading .

Q. How can researchers design comparative studies between this compound and other iridium compounds (e.g., IrO₂)?

Answer:

• Variable Isolation : Compare compounds under identical electrochemical conditions (e.g., 0.5 M H₂SO₄, 25°C).
• Performance Metrics : Focus on overpotential, Tafel slope, and long-term stability.
• Microstructural Analysis : Use TEM to correlate activity with crystallite size/defects .

Methodological Guidelines

• Reproducibility : Document synthesis parameters (e.g., stirring rate, annealing time) per .
• Data Presentation : Follow IMRAD structure (Introduction, Methods, Results, Discussion) with clear links between hypotheses and results .
• Ethics : Disclose conflicts of interest and obtain institutional approval for hazardous material handling .